Cas no 477888-86-1 (4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone)

• Product Name: 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone
• CAS No: 477888-86-1
• CID: 4652953
• Update Time: 2025-06-09

4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 4-METHYLBENZENECARBALDEHYDE N-(3-BENZYL-2-QUINOXALINYL)HYDRAZONE
• 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone

Comprehensive Overview of 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone (CAS No. 477888-86-1)

4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone (CAS No. 477888-86-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This hydrazone derivative, characterized by its unique quinoxaline and benzyl moieties, exhibits remarkable potential in applications ranging from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, combining a 4-methylbenzenecarbaldehyde backbone with a N-(3-benzyl-2-quinoxalinyl)hydrazone functional group, offers a versatile platform for further chemical modifications and biological studies.

In recent years, the demand for hydrazone-based compounds has surged due to their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers are particularly interested in CAS No. 477888-86-1 for its potential role in drug discovery, especially in the development of novel quinoxaline derivatives. The compound's ability to act as a ligand or intermediate in catalytic reactions further enhances its utility in synthetic chemistry. With the growing focus on green chemistry and sustainable synthesis, 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone is being explored for its eco-friendly applications.

The synthesis of 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone typically involves the condensation of 4-methylbenzenecarbaldehyde with N-(3-benzyl-2-quinoxalinyl)hydrazine, a process that requires precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research and industrial applications. The compound's stability under various pH and temperature conditions makes it a reliable candidate for long-term studies.

One of the most frequently asked questions about CAS No. 477888-86-1 revolves around its solubility and compatibility with common solvents. Studies indicate that this compound is soluble in organic solvents like DMSO, ethanol, and acetonitrile, but exhibits limited solubility in water. This property is crucial for researchers designing experiments involving 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone, as it influences formulation strategies and bioavailability assessments. Additionally, the compound's UV-visible absorption profile makes it suitable for spectroscopic analysis and photochemical applications.

In the context of material science, 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone has shown promise in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-rich quinoxaline ring contribute to its electronic properties, making it a candidate for optoelectronic devices. Researchers are also investigating its potential in metal-organic frameworks (MOFs), where its structural rigidity and functional groups could enhance material performance.

From a commercial perspective, the global market for hydrazone derivatives is expanding, driven by their applications in pharmaceuticals, agrochemicals, and specialty chemicals. CAS No. 477888-86-1 is no exception, with suppliers and manufacturers increasingly listing it in their catalogs to meet the rising demand. However, challenges such as scalability of synthesis and cost-effectiveness remain areas of active research. Innovations in continuous flow chemistry and catalytic methods are expected to address these challenges, further boosting the compound's accessibility.

In conclusion, 4-Methylbenzenecarbaldehyde N-(3-benzyl-2-quinoxalinyl)hydrazone (CAS No. 477888-86-1) represents a fascinating intersection of chemistry and technology. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in modern scientific research. As interest in quinoxaline-based compounds and hydrazone chemistry continues to grow, this compound is poised to play a pivotal role in shaping future innovations. Researchers and industry professionals alike are encouraged to explore its potential, leveraging its unique properties to address contemporary scientific and industrial challenges.